Cas no 1804501-59-4 (5-Fluoro-4-(trifluoromethoxy)pyridine-2-acetonitrile)

• Product Name: 5-Fluoro-4-(trifluoromethoxy)pyridine-2-acetonitrile
• CAS No: 1804501-59-4
• MF: C₈H₄F₄N₂O
• MW: 220.123775482178
• CID: 4912349
• Update Time: 2025-05-23

5-Fluoro-4-(trifluoromethoxy)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-4-(trifluoromethoxy)pyridine-2-acetonitrile

• Inchi： 1S/C8H4F4N2O/c9-6-4-14-5(1-2-13)3-7(6)15-8(10,11)12/h3-4H,1H2
• InChI Key： JXAOCIVKRUBBET-UHFFFAOYSA-N
• SMILES： FC1=CN=C(CC#N)C=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• XLogP3: 1.8
• Topological Polar Surface Area: 45.9

Additional information on 5-Fluoro-4-(trifluoromethoxy)pyridine-2-acetonitrile

5-Fluoro-4-(trifluoromethoxy)pyridine-2-acetonitrile: A Comprehensive Overview

5-Fluoro-4-(trifluoromethoxy)pyridine-2-acetonitrile is a highly specialized organic compound with the CAS registry number 1804501-59-4. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential applications in various fields. The structure of this compound is characterized by a pyridine ring substituted with a fluoro group at the 5-position, a trifluoromethoxy group at the 4-position, and an acetonitrile group at the 2-position. These substituents impart distinctive electronic and steric properties to the molecule, making it a valuable compound in modern organic synthesis and drug discovery.

The synthesis of 5-Fluoro-4-(trifluoromethoxy)pyridine-2-acetonitrile involves a series of carefully designed reactions, often utilizing advanced methodologies such as Suzuki coupling or nucleophilic substitution. Recent studies have highlighted the importance of optimizing reaction conditions to achieve high yields and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates while maintaining product quality. Such advancements underscore the ongoing efforts to refine synthetic routes for complex molecules like 1804501-59-4.

One of the most promising applications of 5-Fluoro-4-(trifluoromethoxy)pyridine-2-acetonitrile lies in its potential as a precursor in medicinal chemistry. The presence of electron-withdrawing groups such as trifluoromethoxy and fluoro substituents enhances the molecule's ability to act as an electrophilic partner in various coupling reactions. This property makes it an attractive candidate for constructing bioactive compounds with potential therapeutic applications. Recent research has focused on its role in synthesizing inhibitors for kinases and other enzymes implicated in diseases such as cancer and neurodegenerative disorders.

In addition to its role in drug discovery, 1804501-59-4 has also been explored for its utility in materials science. The pyridine ring's inherent aromaticity and the substituents' electronic effects make this compound suitable for applications in organic electronics. For example, derivatives of this compound have been investigated as components in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). These studies leverage the compound's ability to modulate charge transport properties, which is critical for achieving high-performance electronic devices.

The toxicity and environmental impact of 5-Fluoro-4-(trifluoromethoxy)pyridine-2-acetonitrile have also been subjects of recent research. Given its potential use in pharmaceuticals and materials, understanding its environmental fate is crucial. Studies have shown that the compound exhibits moderate biodegradability under specific conditions, though further investigation is needed to assess its long-term ecological effects. Regulatory agencies are increasingly emphasizing the need for green chemistry principles in compound design, and 1804501-59-4 serves as a case study for evaluating sustainability metrics in chemical development.

Looking ahead, the development of novel synthetic pathways for 5-Fluoro-4-(trifluoromethoxy)pyridine-2-acetonitrile will continue to be a focal point for researchers. The integration of machine learning algorithms into synthetic route prediction is expected to revolutionize how such compounds are designed and synthesized. Additionally, collaborations between academia and industry will play a pivotal role in translating laboratory findings into commercial applications.

In conclusion, 1804501-59-4, or 5-fluoro-4-(trifluoromethoxy)pyridine-2-acetonitrile, stands at the forefront of contemporary chemical research due to its versatile structure and wide-ranging applications. As advancements in synthesis, application development, and environmental assessment continue, this compound is poised to make significant contributions across multiple disciplines.